Cas no 153150-84-6 (1H-Pyrazole-3-acetonitrile,5-amino-4-cyano-a-(1H-indol-3-ylmethylene)-,(aZ)-)

• Product Name: 1H-Pyrazole-3-acetonitrile,5-amino-4-cyano-a-(1H-indol-3-ylmethylene)-,(aZ)-
• CAS No: 153150-84-6
• MF: C₁₅H₁₀N₆
• MW: 274.280101299286
• CID: 161794
• PubChem ID: 329826843
• Update Time: 2025-04-19

1H-Pyrazole-3-acetonitrile,5-amino-4-cyano-a-(1H-indol-3-ylmethylene)-,(aZ)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-acetonitrile,5-amino-4-cyano-a-(1H-indol-3-ylmethylene)-,(aZ)-
• AG 1112
• 1H-Pyrazole-3-acetonitrile, 5-amino-4-cyano-alpha-(1H-indol-3-ylmethyl ene), (Z)-
• Tyrphostin AG 1112, >=98%, solid
• CS-0069341
• 3-amino-5-[(1Z)-1-cyano-2-(1H-indol-3-yl)eth-1-en-1-yl]-1H-pyrazole-4-carbonitrile
• SCHEMBL6055081
• Tyrphostin AG 1112
• SCHEMBL18045510
• Tyrphostin AG1112
• Indole-Containing Inhibitor 11
• 5-azanyl-3-[(~{Z})-1-cyano-2-(1~{H}-indol-3-yl)ethenyl]-1~{H}-pyrazole-4-carbonitrile
• Tyrphostin AG-1112
• 153150-84-6
• BDBM5177
• HY-120036
• AKOS000112967
• CHEMBL65827
• AG-1112
• 1H-Pyrazole-3-acetonitrile, 5-amino-4-cyano-alpha-(1H-indol-3-ylmethylene), (Z)-
• 3-amino-5-[(Z)-1-cyano-2-(1H-indol-3-yl)ethenyl]-1H-pyrazole-4-carbonitrile
• OJMXHLJIMZMFGX-WEVVVXLNSA-N
• STL431291
• 5-amino-3-[(Z)-1-cyano-2-(1H-indol-3-yl)ethenyl]-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C15H10N6/c16-6-9(14-12(7-17)15(18)21-20-14)5-10-8-19-13-4-2-1-3-11(10)13/h1-5,8,19H,(H3,18,20,21)/b9-5+
• InChI Key： OJMXHLJIMZMFGX-WEVVVXLNSA-N
• SMILES： N1C=C(/C=C(\C#N)/C2=C(C#N)C(N)=NN2)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 274.0969
• Monoisotopic Mass: 274.096694
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• XLogP3: 2.1

Experimental Properties

• Density: 1.42
• Boiling Point: 317.7°C at 760 mmHg
• Flash Point: 145.9°C
• Refractive Index: 1.753
• Solubility: DMSO: soluble
• PSA: 110.02

1H-Pyrazole-3-acetonitrile,5-amino-4-cyano-a-(1H-indol-3-ylmethylene)-,(aZ)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-40
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：−20°C